Cas no 1858252-24-0 (Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]-)

• Product Name: Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]-
• CAS No: 1858252-24-0
• MF: C₁₇H₁₈N₄S
• MW: 310.416621685028
• MDL: MFCD28156543
• CID: 5211412
• Update Time: 2026-03-06

Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]-

• MDL： MFCD28156543
• Inchi： 1S/C17H18N4S/c1-2-7-15-13(4-1)5-3-6-14(15)12-16-19-17(22-20-16)21-10-8-18-9-11-21/h1-7,18H,8-12H2
• InChI Key： UHIQMCBHWDCAHE-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(CC3=C4C(C=CC=C4)=CC=C3)N=2)CCNCC1

Additional information on Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]-

Recent Advances in the Study of Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]- (CAS: 1858252-24-0)

The compound Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]- (CAS: 1858252-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a piperazine ring with a naphthalene-substituted thiadiazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]-, highlighting its efficient production through a multi-step reaction involving condensation and cyclization. The researchers emphasized the compound's stability and scalability, which are critical for industrial applications. Furthermore, the study identified key intermediates in the synthesis process, offering opportunities for structural modifications to enhance bioactivity.

In terms of pharmacological properties, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific protein-protein interactions. A 2024 preprint on bioRxiv reported that Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]- exhibits high affinity for certain kinase targets, suggesting its potential as a lead compound for oncology therapeutics. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a unique interaction pattern that could be exploited for selective inhibition.

Another area of interest is the compound's application in neurodegenerative diseases. A collaborative research effort between academic and industrial labs, published in ACS Chemical Neuroscience in early 2024, investigated the neuroprotective effects of Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]-. The findings indicated that the compound could mitigate oxidative stress and reduce amyloid-beta aggregation in neuronal cell models, positioning it as a potential candidate for Alzheimer's disease therapy.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]-. Recent pharmacokinetic studies have noted its moderate bioavailability and rapid metabolism, necessitating further structural refinements. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations, as highlighted in a 2023 review article in Expert Opinion on Drug Discovery.

In conclusion, Piperazine, 1-[3-(1-naphthalenylmethyl)-1,2,4-thiadiazol-5-yl]- (CAS: 1858252-24-0) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanisms and applications, paving the way for its eventual translation into clinical trials. The compound's unique chemical properties and biological activities make it a compelling subject for future investigations in chemical biology and drug development.